Cas no 6698-29-9 (5'-Tosyl-2'-deoxy Adenosine)

• Product Name: 5'-Tosyl-2'-deoxy Adenosine
• CAS No: 6698-29-9
• MF: C₁₇H₁₉N₅O₅S
• MW: 405.428261995316
• CID: 826506
• Update Time: 2025-11-03

5'-Tosyl-2'-deoxy Adenosine Chemical and Physical Properties

Names and Identifiers

• 5'-Tosyl-2'-deoxy Adenosine
• 5´-Tosyl-2´-deoxy Adenosine
• (2S,3S,5R)-5-(6-aminopurin-9-yl)-2-[hydroxy-(4-methylphenyl)sulfonylmethyl]oxolan-3-ol
• 5?-Tosyl-2?-deoxy Adenosine
• 2'-deoxyadenine-5'-tosylate
• 5'-O-(p-Toluolsulfonyl)-2'-desoxy-adenosin
• 5'-O-p-tosyl-2'-deoxyadenosine
• 5'-O-toluenesulphonyl-2'-deoxyadenosine
• 5'-O-tosyl-2'-deoxyadenosine
• O5'-(toluene-4-sulfonyl)-2'-deoxy-adenosine

• Inchi： 1S/C17H19N5O5S/c1-10-2-4-11(5-3-10)28(24,25)26-7-13-12(23)6-14(27-13)22-9-21-15-16(18)19-8-20-17(15)22/h2-5,8-9,12-14,23H,6-7H2,1H3,(H2,18,19,20)/t12-,13+,14+/m0/s1
• InChI Key： JBDNXJYWAILXSS-BFHYXJOUSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)O

Computed Properties

• Exact Mass: 405.11100

Experimental Properties

• PSA: 150.83000
• LogP: 2.43280

Additional information on 5'-Tosyl-2'-deoxy Adenosine

Comprehensive Overview of 5'-Tosyl-2'-deoxy Adenosine (CAS No. 6698-29-9): Properties, Applications, and Research Insights

5'-Tosyl-2'-deoxy Adenosine (CAS No. 6698-29-9) is a chemically modified nucleoside derivative that has garnered significant attention in the fields of nucleotide chemistry, pharmaceutical research, and molecular biology. This compound, characterized by the introduction of a tosyl group at the 5'-position of 2'-deoxyadenosine, serves as a versatile intermediate in the synthesis of more complex nucleoside analogs. Its unique structural features make it invaluable for researchers exploring DNA modification, antiviral drug development, and enzyme inhibition studies.

The growing interest in modified nucleosides like 5'-Tosyl-2'-deoxy Adenosine is driven by their potential applications in precision medicine and targeted therapies. Recent advancements in CRISPR gene editing and mRNA vaccine technology have further highlighted the importance of nucleoside analogs in modern biotechnology. Researchers frequently search for terms such as "nucleoside modifications in mRNA vaccines" or "role of modified nucleosides in antiviral drugs", underscoring the relevance of compounds like 6698-29-9 in cutting-edge science.

From a chemical perspective, 5'-Tosyl-2'-deoxy Adenosine exhibits notable stability under controlled conditions, making it suitable for solid-phase oligonucleotide synthesis. Its tosyl group acts as a protective moiety, enabling selective reactions at other positions of the nucleoside framework. This property is particularly useful in the design of prodrugs or bioconjugates, where controlled release mechanisms are essential. The compound’s molecular weight (C₁₇H₁₉N₅O₅S) and solubility profile are critical parameters for researchers optimizing drug delivery systems.

In the context of cancer research, 5'-Tosyl-2'-deoxy Adenosine derivatives have been investigated for their potential to modulate DNA replication in rapidly dividing cells. Searches for "nucleoside analogs in oncology" or "targeted cancer therapies using modified nucleotides" reflect the compound’s relevance in this high-impact field. Additionally, its role in epigenetic studies—particularly in understanding DNA methylation patterns—has been explored, aligning with the rising interest in personalized medicine approaches.

Quality control and analytical characterization of CAS No. 6698-29-9 are paramount for ensuring reproducibility in research. Techniques such as HPLC purification, mass spectrometry, and NMR spectroscopy are routinely employed to verify the compound’s purity and structural integrity. These methods address common user queries like "how to analyze nucleoside derivatives" or "HPLC methods for modified nucleosides", providing practical insights for laboratory applications.

The commercial availability of 5'-Tosyl-2'-deoxy Adenosine from specialized suppliers has facilitated its adoption in academic and industrial settings. Researchers often seek information on "reliable sources for nucleoside intermediates" or "scaling up nucleoside synthesis", emphasizing the need for high-quality chemical building blocks. Proper storage conditions (typically at -20°C under inert atmosphere) and handling protocols are frequently discussed topics, ensuring optimal performance in downstream applications.

Looking ahead, the demand for customized nucleoside analogs like 5'-Tosyl-2'-deoxy Adenosine is expected to rise, driven by innovations in therapeutic oligonucleotides and diagnostic probes. Its compatibility with click chemistry approaches further expands its utility in bioconjugation strategies. As the scientific community continues to explore the boundaries of nucleic acid therapeutics, compounds such as CAS No. 6698-29-9 will remain indispensable tools for advancing biomedical research.